Cas no 123882-06-4 (Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI))

Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI) structure
123882-06-4 structure
Product name:Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI)
CAS No:123882-06-4
MF:C11H14I2N2O6
MW:524.047607898712
CID:185325
PubChem ID:5271960

Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Uridine,2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-, (S)- (9CI)
    • 5-(1-hydroxy-2,2-diiodoethyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 123882-05-3
    • 123882-06-4
    • 1-(2-Deoxypentofuranosyl)-4-hydroxy-5-(1-hydroxy-2,2-diiodoethyl)pyrimidin-2(1H)-one
    • DTXSID10924627
    • Uridine, 2'-deoxy-5-(1-hydroxy-2,2-diiodoethyl)-
    • CHEMBL3143537
    • 5-(1-hydroxy-2,2-diiodo-ethyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • 5-(1-Hydroxy-2,2-iodoethyl)uridine
    • BDBM50229154
    • Inchi: InChI=1S/C11H14I2N2O6/c12-9(13)8(18)4-2-15(11(20)14-10(4)19)7-1-5(17)6(3-16)21-7/h2,5-9,16-18H,1,3H2,(H,14,19,20)/t5-,6+,7-,8?/m1/s1
    • InChI Key: WPEFOXWIOSPBJW-MOMMNUENSA-N
    • SMILES: OC[C@@H]1O[C@@H](N2C=C(C(C(I)I)O)C(=O)NC2=O)C[C@H]1O

Computed Properties

  • Exact Mass: 523.89413g/mol
  • Monoisotopic Mass: 523.89413g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119Ų
  • XLogP3: -0.1

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